Cas no 2538001-07-7 (2-[2-(2,5-Dimethylfuran-3-yl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-[2-(2,5-Dimethylfuran-3-yl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2538001-07-7
• MF: C₁₄H₂₁BO₃
• MW: 248.125744581223
• CID: 6467010
• PubChem ID: 165470985
• Update Time: 2025-05-19

2-[2-(2,5-Dimethylfuran-3-yl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• EN300-802761
• 2-[2-(2,5-dimethylfuran-3-yl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• (E)-2-(2-(2,5-Dimethylfuran-3-yl)vinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2538001-07-7
• 2-[2-(2,5-Dimethylfuran-3-yl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C14H21BO3/c1-10-9-12(11(2)16-10)7-8-15-17-13(3,4)14(5,6)18-15/h7-9H,1-6H3/b8-7+
• InChI Key： QKSZPZVIHDKLKU-BQYQJAHWSA-N
• SMILES： O1B(/C=C/C2C=C(C)OC=2C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 248.1583747g/mol
• Monoisotopic Mass: 248.1583747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.6Ų

Additional information on 2-[2-(2,5-Dimethylfuran-3-yl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-[2-(2,5-Dimethylfuran-3-yl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2538001-07-7)

2-[2-(2,5-Dimethylfuran-3-yl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, identified by its CAS number 2538001-07-7, is a highly specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This borylated furan derivative is characterized by its unique structural features, which include a conjugated system of a vinyl group linked to a tetramethylated dioxaborolane moiety. The presence of the 2,5-dimethylfuran substituent enhances its reactivity and makes it a valuable intermediate in cross-coupling reactions, particularly in the development of novel therapeutic agents.

The compound's molecular structure is meticulously designed to facilitate efficient participation in Suzuki-Miyaura and other palladium-catalyzed coupling reactions. These reactions are pivotal in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. The tetramethyl substitution on the dioxaborolane ring not only stabilizes the boron center but also influences the electronic properties of the molecule, making it an ideal candidate for further functionalization. This stability and reactivity profile have positioned 2-[2-(2,5-Dimethylfuran-3-yl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane as a cornerstone in modern synthetic methodologies.

In recent years, advancements in medicinal chemistry have highlighted the importance of boron-containing compounds in drug discovery. Boronate esters and borylated derivatives are known for their ability to form stable complexes with biological targets, leading to enhanced pharmacological activity. The borylated furan scaffold in CAS No. 2538001-07-7 has been explored for its potential in developing antiviral and anticancer agents. Its ability to undergo selective functionalization allows chemists to tailor its properties for specific biological applications. For instance, researchers have leveraged this compound to create novel analogs with improved solubility and bioavailability.

The synthesis of 2-[2-(2,5-Dimethylfuran-3-yl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane involves a multi-step process that requires precise control over reaction conditions. The starting materials typically include 2-methylfuran and a suitable boronic acid derivative. The introduction of the vinyl group is achieved through palladium-catalyzed borylation reactions. These steps are often conducted under inert atmospheres to prevent unwanted side reactions. The tetramethyl substitution is introduced at the final stages to ensure stability and reactivity balance. This synthetic route exemplifies the sophistication required in modern organic synthesis to produce high-value intermediates like CAS No. 2538001-07-7.

One of the most compelling aspects of 2-[2-(2,5-Dimethylfuran-3-yl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is its versatility in cross-coupling reactions. These reactions are fundamental to constructing complex molecular architectures found in many drugs and materials. The compound's ability to participate in such transformations efficiently has made it a preferred choice for synthetic chemists working on pharmaceutical projects. For example, it has been used to introduce aryl or heteroaryl groups into larger molecules through Suzuki-Miyaura coupling. This capability is particularly useful in creating libraries of compounds for high-throughput screening.

Recent studies have also explored the use of CAS No. 2538001-07-7 in the development of photodynamic therapy agents. Boron-containing compounds have shown promise as photosensitizers due to their ability to generate reactive oxygen species upon irradiation with light. The borylated furan moiety can be further functionalized to incorporate photosensitizing groups while maintaining its reactivity in cross-coupling protocols. This dual functionality makes it an attractive candidate for designing next-generation therapeutics that combine photodynamic action with traditional drug mechanisms.

The compound's stability under various reaction conditions is another key advantage. Unlike some boronic acids that degrade under harsh conditions or require stringent handling protocols,CAS No 2538001-07-7 remains robust enough for use in both laboratory-scale synthesis and industrial processes. This stability ensures consistent yields and purity levels necessary for pharmaceutical applications where quality control is paramount.

In conclusion,[product name] stands as a testament to the ingenuity of synthetic chemists in creating molecules with tailored properties for specific applications.* Its unique structural features,* including* *[name keywords]*, make it indispensable*in* contemporary drug discovery.* Recent advancements*in* medicinal chemistry continue*to highlight*its potential as a building block for novel therapeutics.* As research progresses,*this compound*will likely play an even more significant role*in* developing innovative treatments across various therapeutic areas.* Its versatility,*reactivity,*and stability position it as a cornerstone*in* modern synthetic methodologies.* For researchers seeking efficient ways*to construct complex organic molecules,*[product name]* remains one of the most powerful tools available.*